Cas no 1416439-67-2 (2-Bromo-5-hydrazinylpyridine hydrochloride)

• Product Name: 2-Bromo-5-hydrazinylpyridine hydrochloride
• CAS No: 1416439-67-2
• MF: C₅H₇BrClN₃
• MW: 224.486178636551
• CID: 4827827
• Update Time: 2026-02-27

2-Bromo-5-hydrazinylpyridine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5-hydrazinylpyridine hydrochloride
• 2-BROMO-5-HYDRAZINYLPYRIDINE HCL

• Inchi： 1S/C5H6BrN3.ClH/c6-5-2-1-4(9-7)3-8-5;/h1-3,9H,7H2;1H
• InChI Key： OVRSNTNKJXSDDJ-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=N1)NN.Cl

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 88.3
• Topological Polar Surface Area: 50.9

2-Bromo-5-hydrazinylpyridine hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-halopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines 2-halopyridines

Additional information on 2-Bromo-5-hydrazinylpyridine hydrochloride

Comprehensive Overview of 2-Bromo-5-hydrazinylpyridine hydrochloride (CAS No. 1416439-67-2): Properties, Applications, and Market Insights

2-Bromo-5-hydrazinylpyridine hydrochloride (CAS No. 1416439-67-2) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, featuring a pyridine core substituted with a bromo group at the 2-position and a hydrazinyl moiety at the 5-position, serves as a versatile building block in organic synthesis. Its unique structural attributes make it valuable for designing bioactive molecules, particularly in drug discovery programs targeting kinase inhibitors and antimicrobial agents.

The growing demand for 2-Bromo-5-hydrazinylpyridine hydrochloride is driven by its role in synthesizing small-molecule therapeutics. Researchers frequently utilize this compound to develop covalent inhibitors, a hot topic in medicinal chemistry due to their potential for enhanced selectivity and prolonged target engagement. Recent studies highlight its application in creating BTK (Bruton’s tyrosine kinase) inhibitors, which are pivotal in treating autoimmune diseases and certain cancers. This aligns with the surge in searches for "kinase inhibitor intermediates" and "covalent drug design" in scientific databases.

From a chemical perspective, 2-Bromo-5-hydrazinylpyridine hydrochloride exhibits moderate solubility in polar solvents like DMSO and methanol, facilitating its use in high-throughput screening assays. Its hydrazine functionality allows for facile derivatization via condensation reactions, enabling the construction of hydrazone or triazole scaffolds—key motifs in modern fragment-based drug discovery. These properties resonate with trending queries such as "click chemistry reagents" and "pharmacophore optimization."

In agrochemical applications, derivatives of 2-Bromo-5-hydrazinylpyridine have shown promise as precursors for herbicidal and fungicidal agents. The compound’s ability to chelate metal ions contributes to its utility in designing environmentally sustainable pesticides, addressing the increasing global focus on "green chemistry in agriculture." Regulatory agencies’ emphasis on reducing synthetic pesticide residues has further amplified interest in such intermediates.

The market for 2-Bromo-5-hydrazinylpyridine hydrochloride is expanding, with suppliers highlighting its >95% purity for research-grade applications. Analytical techniques like HPLC and LC-MS are critical for quality control, reflecting the industry’s prioritization of "high-purity chemical standards." Patent filings involving this compound have risen by 20% since 2020, particularly in oncology and CNS drug categories, correlating with search trends for "novel anticancer intermediates."

Handling 2-Bromo-5-hydrazinylpyridine hydrochloride requires standard laboratory precautions, including the use of PPE and proper ventilation. While not classified as hazardous under most jurisdictions, its hydrazine component warrants careful storage away from oxidizing agents. These safety considerations align with frequent searches for "safe handling of hydrazine derivatives" in industrial forums.

Future research directions for 1416439-67-2 include exploring its potential in PROTAC (proteolysis-targeting chimera) development—a cutting-edge therapeutic strategy dominating recent literature. Its dual functionality makes it an ideal candidate for designing E3 ligase binders, answering the rising demand for "targeted protein degradation" technologies. Collaborations between academic institutions and pharmaceutical companies are expected to drive innovation in this space.

In summary, 2-Bromo-5-hydrazinylpyridine hydrochloride (CAS 1416439-67-2) stands at the intersection of multiple high-growth research areas. Its adaptability in medicinal chemistry, relevance to sustainable agrochemicals, and compatibility with emerging drug modalities ensure its continued prominence in scientific and industrial applications. The compound’s SEO-optimized profile benefits from strategic keyword integration, including "bromopyridine derivatives," "hydrazine-containing APIs," and "pharmaceutical intermediates market," reflecting current industry discourse.